Sodium 5-bromo-2-methoxybenzenesulfinate

• Molecular Formula: C7H6BrNaO3S
• Molecular Weight: 273.08 g/mol
• IUPAC Name: sodium;5-bromo-2-methoxybenzenesulfinate
• InChI: InChI=1S/C7H7BrO3S.Na/c1-11-6-3-2-5(8)4-7(6)12(9)10;/h2-4H,1H3,(H,9,10);/q;+1/p-1
• InChI Key: SDMHYYCZMHXJPF-UHFFFAOYSA-M
• Canonical SMILES: COC1=C(C=C(C=C1)Br)S(=O)[O-].[Na+]

Description

Sodium 5-bromo-2-methoxybenzenesulfinate is a useful research compound. Its molecular formula is C7H6BrNaO3S and its molecular weight is 273.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of Na2SO3 (1.42 g) and NaHCO3 (0.948 g) in H2O (17 ml) at 70° C. was added a solution of 5-bromo-2-methoxybenzene-1-sulfonyl chloride (2 g) in dioxane (17 ml) dropwise. The reaction mixture was stirred at 70° C. for 80 minutes and cooled to room temperature. The solvent was removed under vacuum to yield sodium 5-bromo-2-methoxybenzenesulfinate as white solid. The solid was placed under high vacuum overnight and used without further purification.